N,2-Dimethyl-5-phenyl-N-(1-pyridin-2-ylazetidin-3-yl)pyrazole-3-carboxamide

• IUPAC Name: N,2-dimethyl-5-phenyl-N-(1-pyridin-2-ylazetidin-3-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C20H21N5O/c1-23(16-13-25(14-16)19-10-6-7-11-21-19)20(26)18-12-17(22-24(18)2)15-8-4-3-5-9-15/h3-12,16H,13-14H2,1-2H3
• InChI Key: LUYKSPIHJWVCSX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)N(C)C3CN(C3)C4=CC=CC=N4
• Molecular Formula: C20H21N5O
• Molecular Weight: 347.4 g/mol

Description

Pyrazoles are a class of organic compounds with a five-membered aromatic ring structure containing three carbon atoms and two nitrogen atoms. They are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Mechanism of Action

While the specific mechanism of action for “N,2-Dimethyl-5-phenyl-N-(1-pyridin-2-ylazetidin-3-yl)pyrazole-3-carboxamide” is not available, pyrazole derivatives are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities.

Future Directions

Pyrazole derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on designing and synthesizing new pyrazole derivatives with improved efficacy and safety profiles.